3-Methyl-3-[(5-oxopyrrolidine-2-carbonyl)amino]butanoic acid

• IUPAC Name: 3-methyl-3-[(5-oxopyrrolidine-2-carbonyl)amino]butanoic acid
• InChI: InChI=1S/C10H16N2O4/c1-10(2,5-8(14)15)12-9(16)6-3-4-7(13)11-6/h6H,3-5H2,1-2H3,(H,11,13)(H,12,16)(H,14,15)
• InChI Key: IJTJYKUQGNKQBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(=O)O)NC(=O)C1CCC(=O)N1
• Molecular Formula: C10H16N2O4
• Molecular Weight: 228.24 g/mol

Description

3-Methyl-3-[(5-oxopyrrolidine-2-carbonyl)amino]butanoic acid, also known as MPAC, is a synthetic amino acid that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

3-Methyl-3-[(5-oxopyrrolidine-2-carbonyl)amino]butanoic acid functions as an inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV). DPP-IV is involved in the regulation of glucose metabolism and has been implicated in the pathogenesis of diabetes. By inhibiting DPP-IV, 3-Methyl-3-[(5-oxopyrrolidine-2-carbonyl)amino]butanoic acid may have potential therapeutic benefits for diabetes and other related metabolic disorders.
Biochemical and Physiological Effects:
3-Methyl-3-[(5-oxopyrrolidine-2-carbonyl)amino]butanoic acid has been shown to have various biochemical and physiological effects, including the inhibition of DPP-IV activity and the reduction of blood glucose levels in animal models. Additionally, 3-Methyl-3-[(5-oxopyrrolidine-2-carbonyl)amino]butanoic acid has been shown to have antioxidant properties and may have potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Methyl-3-[(5-oxopyrrolidine-2-carbonyl)amino]butanoic acid in lab experiments is its stability and ease of synthesis. However, one limitation is its relatively low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for research involving 3-Methyl-3-[(5-oxopyrrolidine-2-carbonyl)amino]butanoic acid. These include further investigation into its potential therapeutic applications, such as in the treatment of diabetes and Alzheimer's disease, as well as its use as a tool for protein engineering and the synthesis of peptidomimetics. Additionally, future studies may explore ways to improve the solubility and bioavailability of 3-Methyl-3-[(5-oxopyrrolidine-2-carbonyl)amino]butanoic acid for more effective use in lab experiments and potential clinical applications.
In conclusion, 3-Methyl-3-[(5-oxopyrrolidine-2-carbonyl)amino]butanoic acid is a synthetic amino acid that has potential applications in scientific research, including as a tool for protein engineering and as a building block for the synthesis of peptidomimetics. Its inhibition of DPP-IV activity and potential therapeutic benefits for diabetes and other related metabolic disorders make it a promising area of research. However, further studies are needed to fully understand its biochemical and physiological effects and potential clinical applications.

Synthesis Methods

3-Methyl-3-[(5-oxopyrrolidine-2-carbonyl)amino]butanoic acid can be synthesized through a multi-step process involving the reaction of 2,5-dioxopyrrolidin-1-yl protected amino acid with 3-methyl-2-butanol. The resulting product is then deprotected to yield 3-Methyl-3-[(5-oxopyrrolidine-2-carbonyl)amino]butanoic acid.

Scientific Research Applications

3-Methyl-3-[(5-oxopyrrolidine-2-carbonyl)amino]butanoic acid has been used in various scientific research studies, including as a tool for protein engineering and as a building block for the synthesis of peptidomimetics. Additionally, 3-Methyl-3-[(5-oxopyrrolidine-2-carbonyl)amino]butanoic acid has been investigated for its potential therapeutic applications, such as in the treatment of Alzheimer's disease and cancer.